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Get Quote

Chemical Data Summary

The table below consolidates the key identified information for heptyl 1-thiohexopyranoside.

Property Details

Molecular C13H260s5S [1] [2] [3]
Formula

Average 294.408 g/mol [1] [2] [3]

Molecular Weight

IUPAC Name

Chemical
Classification

State

Handling
Precaution

(2S,3R,4S,5S,6R)-2-(heptylsulfanyl)-6-(hydroxymethyl)oxane-3,4,5-triol [1] [4]

Thioglycoside [1]

Solid (predicted) [1]

The safety data for a related compound, 4-Methylphenyl 1-thiohexopyranoside,
advises using personal protective equipment and operating within a well-
ventilated enclosure [5].
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Research Context & Applications

Heptyl 1-thiohexopyranoside is recognized in scientific databases as an experimental small molecule [1].
Its primary research application appears to be in structural biology. It is listed in the Protein Data Bank
(PDB) as heptyl 1-thio-beta-D-glucopyranoside and is categorized as a D-saccharide, indicating its use in

the study and crystallization of proteins [3].

Research into related thioglycoside compounds explores their potential to inhibit the Wnt/B-catenin
signaling pathway [6]. This pathway is a major driver of cell proliferation and is often dysregulated in
cancers like colorectal cancer, making it a significant therapeutic target [6]. The following diagram illustrates

the role of inhibitors in this pathway.
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Troubleshooting Guide

Based on the chemical nature of the compound and general laboratory practice, here are some common

issues and recommended solutions that can guide your experimentation.

Problem Possible Cause Recommended Solution

Poor Low water solubility of the Pre-dissolve in a small volume of a compatible co-

Solubility compound. solvent (e.g., DMSO) followed by dilution in the aqueous
buffer.

Uncertain Lack of specific Adopt a conservative approach: aliquot and store at

Storage manufacturer's -20°C or -80°C, and protect from moisture.

instructions.

Loss of Chemical degradation over Record the date of receipt and first use; avoid repeated
Activity time. freeze-thaw cycles by using aliquots.

Frequently Asked Questions

What is the primary research use of heptyl 1-
thiohexopyranoside?

It is primarily used in biochemistry and structural biology as a detergent or a ligand for protein

crystallization, as evidenced by its entry in the Protein Data Bank [3].

Are there any known safety risks?

While a specific Safety Data Sheet (SDS) for this exact compound was not found, the SDS for a closely
related chemical (4-Methylphenyl 1-thiohexopyranoside) mandates the use of personal protective equipment
and adequate ventilation [5]. This suggests a standard for safe handling should be assumed for all similar

compounds.
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Why is the Wnt sighaling pathway important in cancer research?

The Wnt/B-catenin pathway is a critical regulator of cell proliferation and stemness. When mutated or
overactive, it can drive tumor development, progression, and resistance to therapy, particularly in colorectal

cancer [6]. Inhibiting this pathway is a key therapeutic strategy.

Key Handling & Storage Recommendations

Given the lack of explicit data, a conservative storage strategy is recommended to ensure the compound's

stability for research purposes.

e Storage Temperature: Based on common practices for sensitive biochemicals, long-term storage at
-20°C is a prudent starting point. For extended long-term storage, -80°C is preferable.

e Container: Store in a tightly sealed, light-resistant container.

¢ Handling: Allow the vial to reach room temperature before opening to prevent condensation and
introduction of moisture. Personal protective equipment (PPE) such as gloves and safety glasses
should be worn.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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